Cas no 1503196-66-4 (1-(2-Chlorophenyl)-2-(oxetan-3-ylsulfanyl)ethanone)

• Product Name: 1-(2-Chlorophenyl)-2-(oxetan-3-ylsulfanyl)ethanone
• CAS No: 1503196-66-4
• MF: C₁₁H₁₁ClO₂S
• MW: 242.721841096878
• CID: 5251983
• Update Time: 2025-05-28

1-(2-Chlorophenyl)-2-(oxetan-3-ylsulfanyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-2-(oxetan-3-ylsulfanyl)ethan-1-one
• 1-(2-Chlorophenyl)-2-(oxetan-3-ylsulfanyl)ethanone

• Inchi： 1S/C11H11ClO2S/c12-10-4-2-1-3-9(10)11(13)7-15-8-5-14-6-8/h1-4,8H,5-7H2
• InChI Key： BJFWPBPLNGJODC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CSC1COC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• XLogP3: 2.6
• Topological Polar Surface Area: 51.6

Additional information on 1-(2-Chlorophenyl)-2-(oxetan-3-ylsulfanyl)ethanone

Recent Advances in the Study of 1-(2-Chlorophenyl)-2-(oxetan-3-ylsulfanyl)ethanone (CAS: 1503196-66-4)

1-(2-Chlorophenyl)-2-(oxetan-3-ylsulfanyl)ethanone (CAS: 1503196-66-4) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique oxetane-sulfanyl moiety, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. The following sections provide an overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

The synthesis of 1-(2-Chlorophenyl)-2-(oxetan-3-ylsulfanyl)ethanone has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs a one-pot reaction strategy, significantly reducing the number of steps required compared to traditional methods. This advancement not only enhances the scalability of the compound but also makes it more accessible for further pharmacological testing. The study highlighted the importance of the oxetane ring in stabilizing the compound under physiological conditions, a feature that could be leveraged in the design of new drug candidates.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(2-Chlorophenyl)-2-(oxetan-3-ylsulfanyl)ethanone exhibits moderate inhibitory effects against certain kinase enzymes implicated in inflammatory and oncogenic pathways. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound showed selective inhibition of the JAK2 kinase, a target of interest for the treatment of myeloproliferative disorders. However, the study also noted that further structural modifications may be necessary to enhance potency and selectivity, as the current lead compound exhibited off-target effects at higher concentrations.

Recent computational studies have provided insights into the molecular interactions between 1-(2-Chlorophenyl)-2-(oxetan-3-ylsulfanyl)ethanone and its biological targets. Molecular docking simulations revealed that the oxetane ring forms critical hydrogen bonds with residues in the active site of JAK2, while the chlorophenyl group contributes to hydrophobic interactions. These findings, published in a 2023 issue of Journal of Chemical Information and Modeling, suggest that the compound's scaffold could serve as a starting point for the development of more potent and selective kinase inhibitors.

Despite these promising findings, challenges remain in the development of 1-(2-Chlorophenyl)-2-(oxetan-3-ylsulfanyl)ethanone as a therapeutic agent. Pharmacokinetic studies in animal models have indicated that the compound has limited oral bioavailability, likely due to its poor solubility and rapid metabolism. A 2023 study in European Journal of Pharmaceutical Sciences explored formulation strategies, such as nanoparticle encapsulation, to address these issues. The results showed that such approaches could significantly improve the compound's bioavailability and therapeutic index, paving the way for future in vivo efficacy studies.

In conclusion, 1-(2-Chlorophenyl)-2-(oxetan-3-ylsulfanyl)ethanone represents a promising scaffold for the development of novel kinase inhibitors. Recent advances in its synthesis, biological evaluation, and computational modeling have provided a solid foundation for further research. However, additional studies are needed to optimize its pharmacological properties and overcome current limitations in drug delivery. The compound's unique structural features and demonstrated biological activity make it a valuable candidate for continued investigation in the field of medicinal chemistry.